2,3-Dimethoxy-1,1'-biphenyl

• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 1,2-dimethoxy-3-phenylbenzene
• InChI: InChI=1S/C14H14O2/c1-15-13-10-6-9-12(14(13)16-2)11-7-4-3-5-8-11/h3-10H,1-2H3
• InChI Key: CAWYBEAKUURXCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=CC=CC=C2

Description

2,3-Dimethoxy-1,1'-biphenyl is a substituted biphenyl compound featuring methoxy (-OCH₃) groups at the 2- and 3-positions of one phenyl ring. The methoxy groups confer electron-donating effects and steric bulk, influencing reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 2,3-Dimethoxy-1,1'-biphenyl involves the reaction of o-dianisidine with hydrochloric acid and sodium nitrite, followed by reduction with hypophosphorous acid . The reaction conditions typically include:

Temperature: 5-10°C during the addition of sodium nitrite.

Solvents: Water and ether.

Reagents: o-Dianisidine, concentrated hydrochloric acid, sodium nitrite, hypophosphorous acid, and ether.

Industrial Production Methods

Industrial production methods for 2,3-Dimethoxy-1,1'-biphenyl often involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is optimized for higher yields and purity, with careful control of reaction parameters to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethoxy-1,1'-biphenyl undergoes various chemical reactions, including:

Substitution Reactions: It can be brominated mainly in the 6,6′-positions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although detailed studies on these reactions are limited.

Common Reagents and Conditions

Bromination: Typically involves bromine or bromine-containing reagents.

Substitution with Benzoyl Chloride: In the presence of stannic chloride, it yields 3,6-dimethoxy-9-phenylfluoren-9-ol.

Major Products Formed

Bromination: Produces brominated derivatives of 2,3-Dimethoxy-1,1'-biphenyl.

Substitution with Benzoyl Chloride: Forms 3,6-dimethoxy-9-phenylfluoren-9-ol, which can further form ethers.

Scientific Research Applications

2,3-Dimethoxy-1,1'-biphenyl has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and in the study of reaction mechanisms.

Material Science: Investigated for its potential use in the development of new materials with specific properties.

Biology and Medicine:

Mechanism of Action

The mechanism of action of 2,3-Dimethoxy-1,1'-biphenyl involves its interaction with various molecular targets.

Comparison with Similar Compounds

Structural Isomers: Positional Effects of Methoxy Groups

3,3'-Dimethoxy-1,1'-biphenyl (CAS 6161-50-8)

• Structure : Methoxy groups at the 3- and 3'-positions (para-substitution relative to the biphenyl bond).
• Properties :
  • Molecular Formula: C₁₄H₁₄O₂; Molecular Weight: 214.3 g/mol .
  • SMILES: COC1=CC=CC(C2=CC(OC)=CC=C2)=C1 .
  • Applications: Used as an analytical reference standard for method validation and quality control in pharmaceutical production .
• Comparison: The para-substitution in 3,3'-dimethoxy-1,1'-biphenyl provides symmetry, which may enhance crystallinity and stability compared to the asymmetric 2,3-isomer.

5,5'-Dimethoxy-3,3'-di-tert-butyl-1,1'-biphenyl (Phosphite Ligand)

• Structure : Methoxy groups at 5,5'-positions and bulky tert-butyl groups at 3,3'-positions .
• Properties :
  • Role: Acts as a chiral ligand in asymmetric catalysis, particularly in hydrogenation reactions .
• Comparison :
  • The 5,5'-methoxy substitution minimizes steric interference, allowing efficient metal coordination.
  • In contrast, 2,3-dimethoxy substitution may create steric bulk near the biphenyl bond, limiting its utility in catalysis unless tailored for specific steric demands.

(R)-(+)-(3,4-Dimethoxy)benzyl-1-phenylethylamine

• Structure : Methoxy groups at 3,4-positions on a benzyl moiety attached to a phenylethylamine backbone .
• Comparison :
  • Unlike 2,3-dimethoxy-1,1'-biphenyl, this compound includes an amine functional group, increasing reactivity and toxicity concerns.
  • Methoxy groups in the 3,4-positions (adjacent to the amine) may enhance electron donation, altering metabolic pathways.

3,3'-Dimethoxy-4,4'-biphenyl diisocyanate

• Structure : Methoxy groups at 3,3'-positions and isocyanate (-NCO) groups at 4,4'-positions .
• Applications : Used in polymer synthesis (e.g., polyurethanes) due to its reactivity .
• Comparison :
  • The isocyanate groups introduce high reactivity, unlike the inert biphenyl core of 2,3-dimethoxy-1,1'-biphenyl.
  • Methoxy positions influence electronic effects on the isocyanate reactivity, with para-substitution (3,3') providing conjugation stability.

Physicochemical and Application-Based Comparisons

Electronic and Steric Effects

Property	2,3-Dimethoxy-1,1'-biphenyl	3,3'-Dimethoxy-1,1'-biphenyl	5,5'-Dimethoxy Phosphite Ligand
Substituent Positions	Ortho (2,3)	Para (3,3')	Distal (5,5')
Symmetry	Asymmetric	C2-symmetric	C2-symmetric
Steric Hindrance	High (adjacent groups)	Moderate	Low
Electron Donation	Strong (ortho effect)	Moderate	Moderate